Cas no 81902-49-0 (Propanedioic acid, [[(2,4-dimethoxyphenyl)methyl]amino]-, diethyl ester)

• Product name: Propanedioic acid, [[(2,4-dimethoxyphenyl)methyl]amino]-, diethyl ester
• CAS No: 81902-49-0
• MF: C₁₆H₂₃NO₆
• MW: 325.35692
• CID: 702720
• PubChem ID: 13422978

Propanedioic acid, [[(2,4-dimethoxyphenyl)methyl]amino]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, [[(2,4-dimethoxyphenyl)methyl]amino]-, diethyl ester
• diethyl 2-[(2,4-dimethoxyphenyl)methylamino]propanedioate
• diethyl [(2,4-dimethoxybenzyl)amino]propanedioate
• diethyl (2,4-dimethoxybenzyl-amino)-malonate
• NHKVBPRGGXQNHS-UHFFFAOYSA-N
• diethyl N-(2,4-dimethoxybenzyl)-amino-malonate
• diethyl (2,4-dimethoxy-benzyl-amino)-malonate
• DTXSID50540360
• SCHEMBL2564115
• 81902-49-0
• Diethyl {[(2,4-dimethoxyphenyl)methyl]amino}propanedioate

• Inchi： InChI=1S/C16H23NO6/c1-5-22-15(18)14(16(19)23-6-2)17-10-11-7-8-12(20-3)9-13(11)21-4/h7-9,14,17H,5-6,10H2,1-4H3
• InChI Key： NHKVBPRGGXQNHS-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(C(=O)OCC)NCC1=C(C=C(C=C1)OC)OC

Computed Properties

• Exact Mass: 325.15253745g/mol
• Monoisotopic Mass: 325.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1Ų
• XLogP3: 2